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Compound of Interest

Compound Name: Biliverdin hydrochloride

Cat. No.: B15588839

Introduction

Biliverdin, a linear tetrapyrrole and a key intermediate in the catabolism of heme, is gaining
recognition as a significant biomarker for oxidative stress.[1][2] It is produced from the
enzymatic degradation of heme by heme oxygenase and is subsequently converted to bilirubin
by biliverdin reductase.[3] Accurate and sensitive quantification of biliverdin in biological
samples is crucial for understanding its physiological and pathological roles. This application
note details a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) method for the detection and quantification of biliverdin in serum and cell culture
samples. The method is highly selective and suitable for high-throughput analysis in clinical

and research settings.

Signaling Pathway: Heme Catabolism

The catabolism of heme is a critical biological process that leads to the production of biliverdin
and subsequently bilirubin. This pathway is essential for the removal of heme, a potentially
toxic molecule, released from the breakdown of hemoglobin and other hemoproteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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